Cas no 76424-48-1 (4-nitro-5-propyl-1H-pyrazole-3-carboxylic Acid)

• Product Name: 4-nitro-5-propyl-1H-pyrazole-3-carboxylic Acid
• CAS No: 76424-48-1
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• CID: 1779708
• PubChem ID: 16780612
• Update Time: 2025-05-19

4-nitro-5-propyl-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-nitro-5-propyl-
• Z364011070
• 4-nitro-5-propyl-1H-pyrazole-3-carboxylicacid
• DTXSID101246729
• WTLTYNIWFANVBQ-UHFFFAOYSA-N
• AKOS000136151
• DB-426746
• 4-nitro-5-propyl-1H-pyrazole-3-carboxylic acid
• G20042
• SCHEMBL902
• EN300-60602
• 4-Nitro-3-n-propyl-1H-pyrazole-5-carboxylic acid
• BDA42448
• 76424-48-1
• AKOS009140565
• 4-nitro-5-propyl-1H-pyrazole-3-carboxylic Acid

• MDL： MFCD09053119
• Inchi： 1S/C7H9N3O4/c1-2-3-4-6(10(13)14)5(7(11)12)9-8-4/h2-3H2,1H3,(H,8,9)(H,11,12)
• InChI Key： WTLTYNIWFANVBQ-UHFFFAOYSA-N
• SMILES： OC(C1C(=C(CCC)NN=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 199.05930578g/mol
• Monoisotopic Mass: 199.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 112Ų

Additional information on 4-nitro-5-propyl-1H-pyrazole-3-carboxylic Acid

Introduction to 4-nitro-5-propyl-1H-pyrazole-3-carboxylic Acid (CAS No. 76424-48-1) and Its Emerging Applications in Chemical Biology

4-nitro-5-propyl-1H-pyrazole-3-carboxylic Acid, identified by the chemical formula CAS No. 76424-48-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, a scaffold that is widely recognized for its versatility in drug design and development. The presence of both nitro and carboxylic acid functional groups in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The nitro group in 4-nitro-5-propyl-1H-pyrazole-3-carboxylic Acid is a key feature that contributes to its chemical reactivity. Nitro compounds are well-documented for their ability to participate in various transformations, including reduction to amines, which can be further functionalized into more complex molecules. This property makes the compound particularly useful in the synthesis of biologically active agents. Additionally, the carboxylic acid moiety provides opportunities for esterification, amidation, or coupling reactions, enabling the creation of derivatives with tailored pharmacological properties.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel bioactive compounds derived from pyrazole derivatives. Among these, 4-nitro-5-propyl-1H-pyrazole-3-carboxylic Acid has been studied for its potential role in modulating various biological pathways. For instance, research has suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression. The propyl group at the 5-position of the pyrazole ring contributes to the steric and electronic properties of the molecule, influencing its binding affinity and selectivity towards biological targets.

In vitro studies have demonstrated that derivatives of 4-nitro-5-propyl-1H-pyrazole-3-carboxylic Acid can interact with proteins such as kinases and transcription factors, which are critical regulators of cellular processes. The nitro group's ability to engage in redox reactions further adds to its potential therapeutic applications. For example, nitroaromatic compounds have been explored as antioxidants and anti-inflammatory agents due to their ability to scavenge reactive oxygen species (ROS) and modulate signaling pathways associated with oxidative stress.

The synthesis of 4-nitro-5-propyl-1H-pyrazole-3-carboxylic Acid involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the condensation of propylamine with hydrazine hydrate to form 5-propylpyrazole, which is then nitrated using a mixture of nitric acid and sulfuric acid. The resulting nitro derivative is subsequently carboxylated through oxidation or hydrolysis, yielding the target compound. This synthetic route underscores the compound's accessibility and feasibility for large-scale production, which is essential for preclinical and clinical studies.

One of the most compelling aspects of 4-nitro-5-propyl-1H-pyrazole-3-carboxylic Acid is its potential as a building block for more complex drug candidates. By modifying its structure through functional group interconversions or derivatization strategies, researchers can generate libraries of compounds with diverse biological activities. For instance, replacing the nitro group with an amine or hydroxyl group could yield derivatives with enhanced solubility or metabolic stability. Similarly, introducing additional heterocycles or aromatic rings could improve binding affinity to specific targets.

The integration of machine learning and artificial intelligence (AI) into drug discovery has accelerated the identification of promising candidates like 4-nitro-5-propyl-1H-pyrazole-3-carboxylic Acid. Predictive models can assess molecular properties such as solubility, toxicity, and pharmacokinetic parameters, enabling researchers to prioritize compounds for experimental validation. These computational tools have been instrumental in identifying novel scaffolds that exhibit high potency against disease-causing proteins or enzymes.

Future directions in the study of 4-nitro-5-propyl-1H-pyrazole-3-carboxylic Acid may include exploring its role in combination therapies. The ability of pyrazole derivatives to interact with multiple targets simultaneously makes them attractive candidates for synergistic approaches in treating complex diseases such as cancer or neurodegenerative disorders. Additionally, investigating the compound's mechanism of action at a molecular level could provide insights into its therapeutic potential and guide the development of next-generation drugs.

In conclusion, 4-nitro-5-propyl-1H-pyrazole-3-carboxylic Acid (CAS No. 76424-48-1) represents a promising entity in chemical biology and pharmaceutical research. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational drug discovery, position it as a valuable asset for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.